N-methyl-N-(3-pyridylmethyl)trifluoroacetic acid amide

• Molecular Formula: C9H9F3N2O
• Molecular Weight: 218.18 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-methyl-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C9H9F3N2O/c1-14(8(15)9(10,11)12)6-7-3-2-4-13-5-7/h2-5H,6H2,1H3
• InChI Key: WKZLTJVNAXEZGY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CN=CC=C1)C(=O)C(F)(F)F

Description

N-methyl-N-(3-pyridylmethyl)trifluoroacetic acid amide is a useful research compound. Its molecular formula is C9H9F3N2O and its molecular weight is 218.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.08 g of N-(3-pyridylmethyl)trifluoroacetic acid amide was dissolved in 40 ml dimethylformamide, and then stirred with 880 mg of 60% sodium hydride on ice for 15 minutes. 1.47 ml methyl iodide was added to the reaction mixture on ice, followed by stirring at room temperature for 4 hours. After addition of water, the reaction mixture was extracted with ethyl acetate, washed with water, and then dried over magnesium sulfate. The solvent was evaporated under reduced pressure to give a residue, which was then purified via column chromatography on silica gel (chloroform:methanol=50:1) to provide N-methyl-N-(3-pyridylmethyl)trifluoroacetic acid amide (3.71 g, 85%) as a pale yellow oil.